Cas no 146746-39-6 (8-Methoxy-1,1’-binaphthalene)

8-Methoxy-1,1’-binaphthalene is a chiral binaphthyl derivative widely utilized in asymmetric synthesis and catalysis. Its rigid, axially chiral structure makes it a valuable scaffold for designing ligands in transition-metal-catalyzed reactions, such as asymmetric hydrogenation and C–C bond formation. The methoxy group at the 8-position enhances electronic modulation, improving stereoselectivity in catalytic systems. This compound is also employed in the development of chiral materials and molecular recognition systems due to its stable configuration and tunable properties. High purity and well-defined chirality ensure consistent performance in research and industrial applications, making it a preferred choice for advanced synthetic chemistry.
8-Methoxy-1,1’-binaphthalene structure
8-Methoxy-1,1’-binaphthalene structure
Product Name:8-Methoxy-1,1’-binaphthalene
CAS No:146746-39-6
MF:C21H16O
MW:284.351145744324
CID:3168512
Update Time:2026-04-27

8-Methoxy-1,1’-binaphthalene Chemical and Physical Properties

Names and Identifiers

    • 8-Methoxy-1,1’-binaphthalene

8-Methoxy-1,1’-binaphthalene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M261390-50mg
8-Methoxy-1,1’-binaphthalene
146746-39-6
50mg
$184.00 2023-05-18
TRC
M261390-250mg
8-Methoxy-1,1’-binaphthalene
146746-39-6
250mg
$833.00 2023-05-18
TRC
M261390-500mg
8-Methoxy-1,1’-binaphthalene
146746-39-6
500mg
$1659.00 2023-05-18

Additional information on 8-Methoxy-1,1’-binaphthalene

Introduction to 8-Methoxy-1,1’-binaphthalene (CAS No. 146746-39-6)

8-Methoxy-1,1’-binaphthalene, with the chemical formula C₁₆H₁₂O, is a significant compound in the field of organic synthesis and material science. This binaphthalene derivative, identified by its CAS number 146746-39-6, has garnered considerable attention due to its unique structural properties and versatile applications. The presence of a methoxy group at the 8-position of one naphthalene ring introduces distinct electronic and steric characteristics, making it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 8-Methoxy-1,1’-binaphthalene consists of two naphthalene rings connected by a central single bond. The methoxy substitution enhances the compound's solubility in polar solvents and influences its reactivity in various chemical transformations. This feature has been exploited in the synthesis of more complex molecules, including liquid crystals and organic semiconductors.

In recent years, 8-Methoxy-1,1’-binaphthalene has been extensively studied for its potential in pharmaceutical applications. Its rigid binaphthalene core provides a stable scaffold for drug design, allowing for the attachment of pharmacophores that can interact with biological targets. Researchers have explored its derivatives as candidates for treating neurological disorders, cancer, and infectious diseases. For instance, modifications at the methoxy group or other positions on the naphthalene rings have led to compounds with enhanced binding affinity to specific enzymes and receptors.

One of the most compelling aspects of 8-Methoxy-1,1’-binaphthalene is its utility in the development of organic electronic materials. The compound's planar structure and extended π-conjugation system make it an excellent candidate for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. Recent advancements in this field have demonstrated that incorporating 8-Methoxy-1,1’-binaphthalene into polymer or small-molecule systems can improve charge transport properties and device performance. These findings highlight its importance in the push toward sustainable and efficient energy solutions.

The synthesis of 8-Methoxy-1,1’-binaphthalene typically involves condensation reactions between appropriately substituted naphthalenes or their derivatives. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and environmental impact. Additionally, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and hazardous byproducts.

Industrial applications of 8-Methoxy-1,1’-binaphthalene are also emerging beyond electronics and pharmaceuticals. Its incorporation into specialty coatings and adhesives enhances durability and thermal stability. In agrochemicals, derivatives of this compound have shown promise as intermediates for pesticides with improved selectivity and lower toxicity profiles.

Future research directions for 8-Methoxy-1,1’-binaphthalene include exploring its role in medicinal chemistry further. By designing libraries of its derivatives using computational modeling and high-throughput screening, scientists aim to identify novel therapeutic agents with optimized pharmacokinetic properties. Furthermore, its potential as a building block for next-generation materials continues to be investigated, particularly in flexible electronics and optoelectronic devices.

The growing interest in 8-Methoxy-1,1’-binaphthalene underscores its versatility and importance across multiple scientific disciplines. As synthetic methodologies evolve and new applications are discovered, this compound is poised to remain at the forefront of innovation in both academic research and industrial development.

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